Cas no 3950-02-5 (benzoyl chloride, 2-(chlorothio)- (9ci))

• Product Name: benzoyl chloride, 2-(chlorothio)- (9ci)
• CAS No: 3950-02-5
• MF: C₇H₄Cl₂OS
• MW: 207.077058792114
• CID: 924638
• PubChem ID: 10910715
• Update Time: 2025-04-19

benzoyl chloride, 2-(chlorothio)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzoyl chloride, 2-(chlorothio)- (9ci)
• 2-(CHLOROTHIO)-BENZOYL CHLORIDE
• HDNJJFBIIZAUQH-UHFFFAOYSA-N
• 2-chlorosulfenylbenzoyl chloride
• o-Chlorosulfenylbenzoyl Chloride
• Benzoyl chloride,2-(chlorothio)-(9ci)
• DTXSID50448059
• 2-chlorosulfanylbenzoyl Chloride
• SCHEMBL464847
• 2-chlorosulphenylbenzoyl chloride
• 2-(chlorocarbonyl)benzenesulfenyl chloride
• 3950-02-5

• Inchi： 1S/C7H4Cl2OS/c8-7(10)5-3-1-2-4-6(5)11-9/h1-4H
• InChI Key： HDNJJFBIIZAUQH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SCl)=O

Computed Properties

• Exact Mass: 205.93612
• Monoisotopic Mass: 205.9359913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07